Cas no 42972-13-4 (1,4-Dioxo-1,2,3,4-tetrahydrophthalazine-6-carboxylic acid)

• Product Name: 1,4-Dioxo-1,2,3,4-tetrahydrophthalazine-6-carboxylic acid
• CAS No: 42972-13-4
• MF: C₉H₆N₂O₄
• MW: 206.154942035675
• MDL: MFCD06371360
• CID: 332792
• PubChem ID: 309056
• Update Time: 2025-04-19

1,4-Dioxo-1,2,3,4-tetrahydrophthalazine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Phthalazinecarboxylicacid, 3,4-dihydro-1-hydroxy-4-oxo-
• 1,4-DIOXO-1,2,3,4-TETRAHYDROPHTHALAZINE-6-CARBOXYLIC ACID
• 1,4-dioxo-2,3-dihydrophthalazine-6-carboxylic acid
• Ammonium (1,4-dioxo-1,2,3,4-tetrahydrophthalazine-6-carboxylic acid)acetate
• 1,4-Dioxo-1,2,3,4-tetrahydro-phthalazine-6-carboxylic acid
• 4-carboxylphthalhydrazidate
• 6-carboxy-2,3-dihydrophthalazine-1,4-dione
• AC1L7E8F
• AC1Q73RH
• CTK1D8438
• F2124-0590
• NSC211205
• SureCN2457419
• SureCN2459129
• FXXJJBDOKNNGQF-UHFFFAOYSA-N
• STK664159
• AK386313
• ST4125804
• 1,4-dihydroxy-phthalazine-6-carboxylic acid
• R9148
• 1,4(2H,3H)-Dioxophtha
• W17005
• 42972-13-4
• SCHEMBL2457419
• Z57053624
• CS-0060667
• 4-(Trifluoromethoxy)phenylmethylsulfone
• AKOS000118430
• 1,4-DIHYDROXYPHTHALAZINE-6-CARBOXYLIC ACID
• SR-01000061522
• A912933
• MFCD06371360
• DTXSID70309138
• EN300-11588
• SY106962
• 1,4-DIOXO-1,2,3,4-TETRAHYDRO-6-PHTHALAZINECARBOXYLIC ACID
• 6-Phthalazinecarboxylic acid, 1,2,3,4-tetrahydro-1,4-dioxo-
• NSC-211205
• DS-12958
• CHEMBL3903411
• SR-01000061522-1
• AMY30262
• 1,4-DIOXO-1,2,3,4-TETRAHYDROPHTHALAZINE-6-CARBOXYLICACID
• DB-112364
• 6-phthalazinecarboxylic acid, 1,2,3,4-tetrahydro-1,4-dioxo-, ammonium salt
• ALBB-010383
• 1,4-Dioxo-1,2,3,4-tetrahydrophthalazine-6-carboxylic acid

• MDL： MFCD06371360
• Inchi： 1S/C9H6N2O4/c12-7-5-2-1-4(9(14)15)3-6(5)8(13)11-10-7/h1-3H,(H,10,12)(H,11,13)(H,14,15)
• InChI Key： FXXJJBDOKNNGQF-UHFFFAOYSA-N
• SMILES： O=C1C2C=C(C(=O)O)C=CC=2C(NN1)=O

Computed Properties

• Exact Mass: 206.03278
• Monoisotopic Mass: 206.033
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95.5
• XLogP3: 0

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Melting Point: NA
• PSA: 95.5

1,4-Dioxo-1,2,3,4-tetrahydrophthalazine-6-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Sealed in dry,Room Temperature